Cas no 88054-37-9 (Benz[a]anthracene-4-methanol)

Benz[a]anthracene-4-methanol structure
Benz[a]anthracene-4-methanol structure
Product Name:Benz[a]anthracene-4-methanol
CAS No:88054-37-9
MF:C19H14O
MW:258.313865184784
CID:647048
PubChem ID:53740769
Update Time:2025-04-19

Benz[a]anthracene-4-methanol Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene-4-methanol
    • benzo[a]anthracen-4-ylmethanol
    • DTXSID00706333
    • (TETRAPHEN-4-YL)METHANOL
    • 88054-37-9
    • Inchi: 1S/C19H14O/c20-12-16-6-3-7-18-17(16)9-8-15-10-13-4-1-2-5-14(13)11-19(15)18/h1-11,20H,12H2
    • InChI Key: CUJUNLSLJCNWCY-UHFFFAOYSA-N
    • SMILES: OCC1=CC=CC2=C1C=CC1=CC3C=CC=CC=3C=C21

Computed Properties

  • Exact Mass: 258.104465066g/mol
  • Monoisotopic Mass: 258.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 20.2Ų
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen